Cas no 1772-56-1 (Cyclopentanecarboxylicacid, 5-oxo-2,3-diphenyl-, 2-methylpropyl ester)

• Product Name: Cyclopentanecarboxylicacid, 5-oxo-2,3-diphenyl-, 2-methylpropyl ester
• CAS No: 1772-56-1
• MF: C₂₂H₂₄O₃
• MW: 336.424166679382
• CID: 220834
• PubChem ID: 254066
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 5-oxo-2,3-diphenyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 5-oxo-2,3-diphenyl-, 2-methylpropyl ester
• 2-methylpropyl 5-oxo-2,3-diphenylcyclopentane-1-carboxylate
• NCIOpen2_008901
• 2-methylpropyl 5-oxo-2,3-diphenylcyclopentanecarboxylate
• DTXSID40291753
• NSC-77741
• 1772-56-1
• NSC77741

• Inchi： 1S/C22H24O3/c1-15(2)14-25-22(24)21-19(23)13-18(16-9-5-3-6-10-16)20(21)17-11-7-4-8-12-17/h3-12,15,18,20-21H,13-14H2,1-2H3
• InChI Key： HGGPSNUYMCSXLD-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)C(C2C=CC=CC=2)C1C(=O)OCC(C)C

Computed Properties

• Exact Mass: 336.17262
• Monoisotopic Mass: 336.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes